Cas no 140126-96-1 (2,2-Difluoropentanoic acid)

2,2-Difluoropentanoic acid is a fluorinated carboxylic acid characterized by the presence of two fluorine atoms at the alpha position of the pentanoic acid backbone. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The difluoromethyl group influences the compound's electronic and steric properties, often improving metabolic stability and bioavailability in drug development. Its precise reactivity profile allows for selective transformations, such as nucleophilic substitutions or coupling reactions. The compound is typically handled under controlled conditions due to its acidity and potential sensitivity to moisture.
2,2-Difluoropentanoic acid structure
2,2-Difluoropentanoic acid structure
Product Name:2,2-Difluoropentanoic acid
CAS No:140126-96-1
MF:C5H8F2O2
MW:138.112628936768
MDL:MFCD11007686
CID:903013
PubChem ID:21899109
Update Time:2025-06-13

2,2-Difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoropentanoic acid
    • ACMC-20mzea
    • AG-A-24018
    • CTK0H0397
    • 2,2-Difluoro-pentanoic acid
    • EN300-222798
    • 140126-96-1
    • DIXONZOTEIIZKO-UHFFFAOYSA-N
    • DTXSID40619716
    • SCHEMBL249345
    • CS-0445730
    • Pentanoic acid, 2,2-difluoro-
    • MFCD11007686
    • AT13009
    • AKOS006303935
    • MDL: MFCD11007686
    • Inchi: 1S/C5H8F2O2/c1-2-3-5(6,7)4(8)9/h2-3H2,1H3,(H,8,9)
    • InChI Key: DIXONZOTEIIZKO-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CCC)F

Computed Properties

  • Exact Mass: 138.04900
  • Monoisotopic Mass: 138.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 1.50640

2,2-Difluoropentanoic acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2,2-Difluoropentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
035962-250mg
2,2-Difluoropentanoic acid
140126-96-1 95%
250mg
£174.00 2022-03-01
Fluorochem
035962-1g
2,2-Difluoropentanoic acid
140126-96-1 95%
1g
£347.00 2022-03-01
Fluorochem
035962-5g
2,2-Difluoropentanoic acid
140126-96-1 95%
5g
£1041.00 2022-03-01
Oakwood
035962-250mg
2,2-Difluoropentanoic acid
140126-96-1 94%
250mg
$185.00 2024-07-19
Oakwood
035962-1g
2,2-Difluoropentanoic acid
140126-96-1 94%
1g
$370.00 2024-07-19
Oakwood
035962-5g
2,2-Difluoropentanoic acid
140126-96-1 94%
5g
$1110.00 2024-07-19
Oakwood
035962-25g
2,2-Difluoropentanoic acid
140126-96-1 94%
25g
$3495.00 2024-07-19
eNovation Chemicals LLC
Y1128533-100mg
2,2-Difluoro-pentanoic acid
140126-96-1 95%
100mg
$340 2024-07-28
eNovation Chemicals LLC
Y1128533-250mg
2,2-Difluoro-pentanoic acid
140126-96-1 95%
250mg
$455 2024-07-28
eNovation Chemicals LLC
Y1128533-500mg
2,2-Difluoro-pentanoic acid
140126-96-1 95%
500mg
$555 2024-07-28

Additional information on 2,2-Difluoropentanoic acid

Comprehensive Overview of 2,2-Difluoropentanoic Acid (CAS No. 140126-96-1): Properties, Applications, and Industry Insights

2,2-Difluoropentanoic acid (CAS No. 140126-96-1) is a fluorinated carboxylic acid with growing significance in pharmaceutical and agrochemical research. As a fluorinated building block, this compound has garnered attention due to its unique physicochemical properties, including enhanced metabolic stability and lipophilicity—attributes critical for modern drug design. The presence of two fluorine atoms at the alpha position distinguishes it from non-fluorinated analogs, making it a valuable intermediate in small-molecule synthesis.

In recent years, the demand for fluorinated compounds like 2,2-difluoropentanoic acid has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "fluorinated carboxylic acids in drug discovery" or "CAS 140126-96-1 applications," reflecting its relevance in optimizing bioavailability and target selectivity. Its role in proteolysis-targeting chimeras (PROTACs) and enzyme inhibitors further underscores its versatility.

The synthesis of 2,2-difluoropentanoic acid typically involves electrophilic fluorination or nucleophilic substitution of precursor molecules. Advanced techniques such as flow chemistry have been explored to improve yield and reduce waste, aligning with the green chemistry movement. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key factor for pharmaceutical-grade applications.

Beyond pharmaceuticals, 2,2-difluoropentanoic acid finds utility in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance. Industry queries like "fluorinated acids for coatings" highlight its potential in creating durable, high-performance materials. Additionally, its derivatives are investigated for crop protection agents, addressing the need for eco-friendly agrochemicals.

Regulatory and safety profiles of CAS 140126-96-1 are well-documented, emphasizing proper handling under standard laboratory protocols. While not classified as hazardous, its storage recommendations include inert atmospheres to prevent degradation. This aligns with broader discussions on "safe handling of fluorinated organics"—a frequent concern among industrial users.

In conclusion, 2,2-difluoropentanoic acid exemplifies the intersection of innovation and practicality in fluorine chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring interest. As research continues to uncover new roles for fluorinated molecules, CAS 140126-96-1 remains a focal point for scientific and industrial advancement.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent